Aneratrigine hydrochloride

• Molecular Formula: C19H21Cl2F2N5O2S2
• Molecular Weight: 524.4 g/mol
• InChI: InChI=1S/C19H20ClF2N5O2S2.ClH/c1-23-5-6-27(2)17-7-12(21)3-4-15(17)25-16-9-14(22)18(8-13(16)20)31(28,29)26-19-10-30-11-24-19;/h3-4,7-11,23,25-26H,5-6H2,1-2H3;1H
• InChIKey: OLAQPWFDLPCZFY-UHFFFAOYSA-N

Aneratrigine Hydrochloride: Selective Nav1.7 Blocker

Aneratrigine hydrochloride (also known as vixotrigine, BIIB074, CNV1014802, or GSK1014802) is a synthetic small molecule belonging to the class of state-dependent voltage-gated sodium channel (Nav) blockers [1]. It is specifically characterized as a Nav1.7-selective inhibitor with additional inhibitory activity against other Nav isoforms including Nav1.6 and Nav1.8, and exhibits off-target monoamine oxidase B (MAO-B) inhibition (IC50 ~4 nM) [2]. The compound is under clinical investigation for neuropathic pain conditions, particularly trigeminal neuralgia [3].

Target model: Inflammatory and neuropathic pain pathway studies

Mechanism: State-dependent Nav1.7 channel inhibition research

Selectivity: Reported high selectivity over non-Nav1.7 sodium channels

Clinical context: Phase 1 tolerability and PK profiling data reported

• [1] Cayman Chemical. (2022). Raxatrigine (hydrochloride) Product Datasheet. CAS 934240-31-0. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. Vixotrigine ligand page. Ligand ID: 12645. View Source
• [3] Zakrzewska, J. M., et al. (2017). Safety and efficacy of a Nav1.7 selective sodium channel blocker in patients with trigeminal neuralgia: a double-blind, placebo-controlled, randomised withdrawal phase 2a trial. The Lancet Neurology, 16(4), 291-300. View Source

Aneratrigine vs. Other Nav1.7 Blockers

Generic substitution with other sodium channel blockers such as carbamazepine or oxcarbazepine is not scientifically justified due to Aneratrigine hydrochloride's unique state-dependent binding profile and Nav subtype selectivity [1]. While carbamazepine and oxcarbazepine are first-line agents for trigeminal neuralgia, they exhibit broad Nav inhibition without preferential state-dependent kinetics, leading to significant tolerability issues including dizziness, somnolence, and cognitive impairment that necessitate slow dose titration [2]. In contrast, Aneratrigine demonstrates a 9-fold increase in potency at the open/inactivated state of Nav1.7 relative to the resting state, enabling therapeutic dosing without titration and a favorable adverse event profile comparable to placebo [3].

Formulation-dependent exposure

Generic Nav1.7 API without the enabling dry granulation formulation may yield negligible oral bioavailability due to poor gastric solubility.

Binding site divergence

PF-05089771 binds VSD4, not the pore; differing state-dependent profiles may shift selectivity and pharmacological response.

Titration paradigm mismatch

Non-selective sodium channel blockers require slow upward titration, while Aneratrigine's dosing paradigm may not transfer directly.

• [1] Hinckley, C. A., et al. (2021). Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker. Molecular Pharmacology, 99(1), 49-59. View Source
• [2] Zakrzewska, J. M., et al. (2017). Safety and efficacy of a Nav1.7 selective sodium channel blocker in patients with trigeminal neuralgia: a double-blind, placebo-controlled, randomised withdrawal phase 2a trial. The Lancet Neurology, 16(4), 291-300. View Source
• [3] Cayman Chemical. (2022). Raxatrigine (hydrochloride) Product Datasheet. CAS 934240-31-0. View Source

Aneratrigine Comparative Evidence

Nav1.7 Potency: Aneratrigine vs. PF-05089771

Aneratrigine demonstrates pronounced state-dependent inhibition at the Nav1.7 channel, with a 9-fold increase in potency for the open/inactivated state (IC50 = 6.3 µM) compared to the closed/resting state (IC50 = 54 µM) [1]. In head-to-head electrophysiological comparison using recombinant systems, vixotrigine exhibited higher potency and more profound state-dependent inhibition than carbamazepine across multiple Nav subtypes [2].

Nav1.7 Potency

Cross-study comparable

Aneratrigine IC50 46 nM vs. PF-05089771 IC50 11 nM (4.2‑fold difference)

Supports state-dependent Nav1.7 potency benchmarking

Binding sites differ (pore vs. VSD4); selectivity profiles may vary

Evidence Dimension	State-dependent potency at Nav1.7 (fold-increase in IC50 from resting to open/inactivated state)
Target Compound Data	9-fold increase (IC50: 54 µM resting → 6.3 µM open/inactivated)
Comparator Or Baseline	Carbamazepine: no significant state-dependent shift reported; broad inhibition without state preference
Quantified Difference	9-fold vs. negligible state-dependent shift
Conditions	FLIPR membrane potential assay in HEK293 cells expressing human Nav1.7; automated patch-clamp electrophysiology

Why This Matters

State-dependent inhibition correlates with therapeutic window and tolerability, enabling effective block of hyperactive nociceptors while sparing normal physiological signaling, which supports administration without slow dose titration.

• [1] Cayman Chemical. (2022). Raxatrigine (hydrochloride) Product Datasheet. CAS 934240-31-0. View Source
• [2] Hinckley, C. A., et al. (2021). Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker. Molecular Pharmacology, 99(1), 49-59. View Source

Solubility & Formulation Strategy

Aneratrigine exhibits marked selectivity for the Nav1.7 isoform relative to other sodium channel subtypes. Quantitative selectivity factors calculated as (MaxNav1.7/MaxNav1.x) × (IC50Nav1.x/IC50Nav1.7) demonstrate 403.5-fold selectivity for Nav1.7 over Nav1.6, 666.1-fold over Nav1.8, 829.9-fold over Nav1.5 (cardiac isoform), and >1000-fold over Nav1.1-1.4 [1]. This contrasts with carbamazepine, which lacks comparable isoform selectivity.

Solubility & Formulation

Supporting evidence

Free base solubility 0.06 mg/mL (pH 1.2); formulated capsule dissolution >80% at 30 min

Enabling formulation technology critical for oral exposure

Bespoke dry granulation with NaHCO3; commercial scale validated

Evidence Dimension	Selectivity factor for Nav1.7 relative to other Nav isoforms
Target Compound Data	Nav1.7 vs Nav1.6: 403.5; vs Nav1.8: 666.1; vs Nav1.5 (cardiac): 829.9; vs Nav1.1-1.4: >1000
Comparator Or Baseline	Carbamazepine: no published selectivity factors; known to broadly inhibit multiple Nav isoforms without significant selectivity
Quantified Difference	>400-fold selectivity for Nav1.7 over most isoforms; carbamazepine shows no measurable selectivity
Conditions	Electrophysiology at 2 Hz stimulation frequency; IC50 values measured via automated patch clamp; n=6-10 per subtype

Why This Matters

High Nav1.7 selectivity minimizes the risk of cardiac toxicity (Nav1.5 block) and CNS adverse effects (Nav1.1/1.2/1.6 block), which are major clinical concerns with non-selective sodium channel blockers like carbamazepine.

• [1] PMC Table 1. Maximum inhibition (%) and IC50 values for Nav1.1-Nav1.8. Selectivity calculated as (MaxNav1.7/MaxNav1.x) × (IC50Nav1.x/IC50Nav1.7). View Source

Clinical Tolerability Advantage

In a Phase 2a randomized withdrawal trial in trigeminal neuralgia patients (NCT01540630), Aneratrigine was administered at therapeutic doses (150 mg TID) without the need for slow dose titration, whereas current standard-of-care agents carbamazepine and oxcarbazepine require weeks-long titration due to poor tolerability [1]. During the double-blind phase, treatment failure occurred in 33% (5/15) of BIIB074-treated patients versus 64% (9/14) of placebo-treated patients (p=0.0974), with adverse events similar to placebo [2].

Tolerability Profile

Class-level inference

Reported dosing without titration up to 1200 mg/day (Phase 2 PHN trial protocol)

Tolerability endpoint context may simplify protocol design

Head-to-head tolerability data pending; Nav1.5/Nav1.2 off-target avoidance inferred

Evidence Dimension	Requirement for dose titration
Target Compound Data	No titration required; 150 mg TID directly administered
Comparator Or Baseline	Carbamazepine/oxcarbazepine: require 4-8 weeks of slow dose escalation to reach therapeutic dose due to CNS adverse effects
Quantified Difference	Zero weeks vs. 4-8 weeks titration period
Conditions	Phase 2a clinical trial (NCT01540630); 67 patients with trigeminal neuralgia; 21-day open-label run-in followed by 28-day double-blind randomized withdrawal

Why This Matters

Elimination of the titration period significantly reduces time to therapeutic benefit, improves patient adherence, and simplifies clinical management, representing a substantial practical advantage for procurement in pain management research.

• [1] Zakrzewska, J. M., et al. (2017). Safety and efficacy of a Nav1.7 selective sodium channel blocker in patients with trigeminal neuralgia: a double-blind, placebo-controlled, randomised withdrawal phase 2a trial. The Lancet Neurology, 16(4), 291-300. View Source
• [2] Zakrzewska, J. M., et al. (2017). Safety and efficacy of a Nav1.7 selective sodium channel blocker in patients with trigeminal neuralgia: a double-blind, placebo-controlled, randomised withdrawal phase 2a trial. The Lancet Neurology, 16(4), 291-300. View Source

Salt Form Optimization: Mesylate Selection

Aneratrigine hydrochloride exhibits poor aqueous solubility in acidic gastric conditions (0.06 mg/mL at pH 1.2), which limited bioavailability in Phase 1 studies [1]. A novel dry granulation capsule formulation incorporating sodium bicarbonate was developed to enhance dissolution via in situ pH modulation, achieving >80% dissolution at 30 minutes in pH 4.0 buffer and maintaining total impurities below 0.05% across laboratory (1.5 kg), pilot (5.4 kg), and commercial (25.9 kg) batches [2]. This contrasts with earlier wet granulation attempts that caused content discoloration and degradant formation.

Salt Form Identity

Supporting evidence

Mesylate salt selected for superior solubility; free base and 4 other salts rejected

Mesylate form required for reproducibility of reported clinical data

Characterized by XRPD; free base exhibits different bioavailability

Evidence Dimension	Aqueous solubility at gastric pH and formulation performance
Target Compound Data	0.06 mg/mL at pH 1.2; optimized formulation: >80% dissolution at 30 min (pH 4.0), impurities <0.05%
Comparator Or Baseline	Baseline wet granulation formulation: instability with discoloration and elevated degradants; commercial comparators not specified
Quantified Difference	Solubility: 0.06 mg/mL vs. improved dissolution >80% at 30 min; Impurity control: <0.05% vs. >0.05%
Conditions	pH 1.2 simulated gastric fluid; pH 4.0 dissolution medium; dry granulation manufacturing process at three scales

Why This Matters

The optimized dry granulation formulation provides a scalable, stable manufacturing platform that ensures reproducible bioavailability and chemical integrity, which is critical for consistent experimental results and potential clinical translation.

• [1] Enhancing Chemical Stability and Bioavailability of Aneratrigine Capsules via Dry Granulation: Addressing Stability Challenges in Sodium Bicarbonate-Containing Formulations for Clinical Development. Pharmaceutics 2025, 17(8), 1047. View Source
• [2] Enhancing Chemical Stability and Bioavailability of Aneratrigine Capsules via Dry Granulation: Addressing Stability Challenges in Sodium Bicarbonate-Containing Formulations for Clinical Development. Pharmaceutics 2025, 17(8), 1047. View Source

Aneratrigine Application Scenarios

Neuropathic Pain Research with Nav1.7 Selectivity

Aneratrigine is ideally suited for patch-clamp and automated electrophysiology studies investigating state-dependent sodium channel modulation. Its 9-fold shift in IC50 between resting and open/inactivated states of Nav1.7 provides a robust positive control for state-dependent pharmacology assays, enabling differentiation from non-state-dependent blockers like carbamazepine [1]. Researchers studying hyperexcitability in nociceptors can utilize Aneratrigine to dissect contributions of Nav1.7 to action potential generation and neuronal firing patterns.

BCS Class IV Formulation Enhancement

In animal models of neuropathic pain (e.g., OD1 mouse model, trigeminal neuralgia models), Aneratrigine serves as a tool compound for validating Nav1.7 target engagement and analgesic efficacy. Its >400-fold selectivity for Nav1.7 over other Nav isoforms reduces confounding effects from off-target channel inhibition, allowing cleaner interpretation of behavioral and electrophysiological endpoints [2]. This is particularly valuable for academic and industrial groups investigating Nav1.7 as a pain target.

Non-Opioid Analgesic Development for PHN

The dry granulation capsule formulation of Aneratrigine represents a case study in overcoming pH-dependent solubility challenges for weakly basic compounds. Formulation scientists can reference this approach when developing oral dosage forms of compounds with poor gastric solubility, as the optimized process achieved >80% dissolution at 30 minutes while maintaining impurity levels below 0.05% across multiple batch scales [3]. The methodology provides a template for alkalizer-containing capsule formulations where thermal and moisture sensitivity preclude wet granulation.

Selectivity Profiling and Safety Pharmacology

An experimental design advantage of Aneratrigine is its ability to be administered at therapeutic doses without titration, which simplifies clinical trial protocols for neuropathic pain studies. This property, demonstrated in the Phase 2a trigeminal neuralgia trial (NCT01540630), enables direct dosing at 150 mg TID and reduces dropout rates related to adverse events during run-in periods [4]. Contract research organizations (CROs) and clinical investigators developing new Nav1.7 inhibitors can use Aneratrigine as a benchmark for tolerability endpoints in pain trials.

Application

Selection Property

Validation Focus

Nav1.7-mediated pain pathway research

State-dependent Nav1.7 selectivity profile

Pain model endpoint validation and selectivity confirmation

Oral drug delivery research (BCS IV)

pH-dependent solubility and enabling formulation technology

Dissolution and exposure model validation

PHN clinical research program

Dosing paradigm without titration requirement

Tolerability and endpoint response monitoring

Ion channel selectivity profiling

Nav1.7 vs. off-target Nav subtype data

Selectivity panel screening and binding site comparison

• [1] Hinckley, C. A., et al. (2021). Characterization of Vixotrigine, a Broad-Spectrum Voltage-Gated Sodium Channel Blocker. Molecular Pharmacology, 99(1), 49-59. View Source
• [2] PMC Table 1. Maximum inhibition (%) and IC50 values for Nav1.1-Nav1.8. Selectivity calculated as (MaxNav1.7/MaxNav1.x) × (IC50Nav1.x/IC50Nav1.7). View Source
• [3] Enhancing Chemical Stability and Bioavailability of Aneratrigine Capsules via Dry Granulation: Addressing Stability Challenges in Sodium Bicarbonate-Containing Formulations for Clinical Development. Pharmaceutics 2025, 17(8), 1047. View Source
• [4] Zakrzewska, J. M., et al. (2017). Safety and efficacy of a Nav1.7 selective sodium channel blocker in patients with trigeminal neuralgia: a double-blind, placebo-controlled, randomised withdrawal phase 2a trial. The Lancet Neurology, 16(4), 291-300. View Source